Cas no 138500-87-5 ((4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester)

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The phthalimide-protected aminomethyl group enhances its utility in peptide and bioconjugate chemistry, allowing selective deprotection under mild conditions. Its pinacol ester moiety improves handling and shelf-life compared to free boronic acids, reducing hydrolysis risks. This compound is particularly valuable in medicinal chemistry and materials science for constructing complex aryl- and heteroaryl-containing scaffolds. Its crystalline nature facilitates purification and characterization, ensuring high-purity applications in synthetic workflows. The balanced reactivity profile makes it a versatile intermediate for targeted C-C bond formations under controlled conditions.

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester structure

138500-87-5 structure

Product Name:(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester

CAS No:138500-87-5

MF:C₂₁H₂₂BNO₄

MW:363.214685916901

MDL:MFCD02179489

CID:134487

PubChem ID:329766430

Update Time:2025-06-07

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
- 4-(N-Phthalimidomethyl)benzeneboronic acid pinacol ester
- 1H-Isoindole-1,3(2H)-dione,2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
- 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-benzyl]-1H-isoindole-1,3(2H)-dione
- 4-Phthalimidomethylphenylboronic acid, pinacol ester
- 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoindole-1,3-dione
- Phthalimido 4-benzylboronic acid pinacol ester
- 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)benzyl]isoindole-1,3-dione
- 4-[(1,3-Dioxoisoindolin-2-yl)methyl]phenylboronic acid pinacol ester
- Phthalimido 4-benzylboronic acid pinacol ester, 95%
- 4-(Phthalimidomethyl)phenylboronic Acid Pinacol Ester
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]-1H-isoindole-1,3(2H)-dione
- AKOS005172312
- 2-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-isoindole-1,3(2H)-dione
- SCHEMBL8258835
- SY046144
- J-007147
- CS-0153857
- (4-Phthalimidomethylphenyl)boronic acid pinacol ester
- N-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZYL]PHTHALIMIDE
- AS-2462
- A807395
- 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL]-
- DTXSID80378557
- 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoindoline-1,3-dione;4-(Phthalimidomethyl)phenylboronic Acid Pinacol Ester
- AB11247
- FT-0643287
- 138500-87-5
- AC4064
- 4-Phthalimidomethylphenylboronic acid pinacol ester
- 2-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
- (4-Phthalimidomethylphenyl)boronic acid, pinacol ester
- MFCD02179489
- 4-(Phthalimidomethyl)benzeneboronic acid, pinacol ester
- STK505864
- 2-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}ISOINDOLE-1,3-DIONE
- DB-042430
- (4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester
- MDL： MFCD02179489
- Inchi： 1S/C21H22BNO4/c1-20(2)21(3,4)27-22(26-20)15-11-9-14(10-12-15)13-23-18(24)16-7-5-6-8-17(16)19(23)25/h5-12H,13H2,1-4H3
- InChI Key： ZLSIUDAKDAXZRV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)CN2C(C3C=CC=CC=3C2=O)=O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 363.16400
Monoisotopic Mass: 363.164
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 571
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8A^2

Experimental Properties

Density: 1.23
Melting Point: 166-171 °C
Boiling Point: 504 ℃ at 760 mmHg
Flash Point: 258.6°C
Refractive Index: 1.596
PSA: 55.84000
LogP: 2.71990

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Security Information

Signal Word：none
Hazard Statement： H413
Warning Statement： P273; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	040362-1g	2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-benzyl]-1H-isoindole-1,3(2H)-dione	138500-87-5		1g	$94.00	2023-09-09
Matrix Scientific	040362-5g	2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-benzyl]-1H-isoindole-1,3(2H)-dione	138500-87-5		5g	$384.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T914397-1g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione	138500-87-5	95%	1g	374.40	2021-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD1367-250mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione	138500-87-5	95%	250mg	￥145.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD1367-1g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione	138500-87-5	95%	1g	￥298.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD1367-5g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione	138500-87-5	95%	5g	￥1068.0	2022-03-01
TRC	P399200-10mg	(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester	138500-87-5		10mg	$ 50.00	2022-06-03
TRC	P399200-50mg	(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester	138500-87-5		50mg	$ 65.00	2022-06-03
TRC	P399200-100mg	(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester	138500-87-5		100mg	$ 80.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T15760-5g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione	138500-87-5	95%	5g	¥521.0	2024-07-18

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Production Method

(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:138500-87-5)(4-Phthalimidomethylphenyl)boronic Acid Pinacol Ester

Order Number:A807395

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:47

Price ($):453.0

Email:sales@amadischem.com

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